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Compound of Interest

Compound Name:
Benzene, (1,2-dibromoethyl-2-

13C)-

CAS No.: 286013-08-9

Cat. No.: B12060443

Get Quote

C)- Isotopic Definition:

C label at the terminal (

) carbon of the ethyl side chain.[1] Formula: C

CH

Br

Exact Mass: 264.90 Da (

Br

isotopologue)
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Isotopically labeled halogenated alkylbenzenes are critical standards in environmental

forensics and metabolic tracer studies. This guide details the fragmentation behavior of

Benzene, (1,2-dibromoethyl-2-

C)- (also known as

-

C-styrene dibromide).

The presence of the

C label at the C2 position (terminal carbon) of the ethyl side chain provides a unique mass
spectral signature. Unlike the unlabeled analogue, which follows standard styrene dibromide
fragmentation, the labeled variant exhibits specific mass shifts (+1 Da) in fragments retaining
the side chain, while fragments resulting from side-chain expulsion remain unshifted. This
"On/Off" mass shift behavior serves as a self-validating mechanism for structural confirmation.

Experimental Protocol
2.1 Sample Preparation

Solvent: Dissolve 1 mg of the labeled standard in 1 mL of HPLC-grade Dichloromethane

(DCM) or Methanol.

Concentration: Dilute to ~10 µg/mL (10 ppm) for full-scan acquisition to prevent detector

saturation.

Vial: Amber glass autosampler vials with PTFE-lined caps to prevent photolytic degradation

of the C-Br bonds.

2.2 GC-MS Instrumentation Parameters
Inlet Temperature: 250°C (Splitless mode, 1 min purge).

Carrier Gas: Helium, constant flow 1.0 mL/min.

Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm x 0.25µm.

Oven Program:
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Hold 50°C for 2 min.

Ramp 15°C/min to 280°C.

Hold 5 min.

Ion Source (EI): 70 eV, 230°C.

Mass Analyzer: Quadrupole, Scan range m/z 40–350.

Results & Discussion: Fragmentation Logic
The mass spectrum of (1,2-dibromoethyl)benzene is dominated by the lability of the C-Br

bonds. The

C label acts as a tracer, shifting specific ions by +1 m/z unit.

3.1 Molecular Ion Cluster (

)
The molecular ion is observed as a characteristic triad due to the two bromine atoms (

Br and

Br).[2]

Unlabeled Pattern: 1:2:1 ratio at m/z 262, 264, 266.

Labeled Pattern (

C): The entire cluster shifts by +1.

m/z 263: C

CH

Br

m/z 265: C
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CH

Br

Br

(Base of cluster)

m/z 267: C

CH

Br

3.2 Primary Fragmentation: De-bromination
The weakest bonds are the aliphatic C-Br bonds.

Loss of Br

: Cleavage of one bromine atom yields the cation [M-Br]

.

Shift: The carbon skeleton remains intact, so the +1 shift persists.

Observed m/z: 184 and 186 (1:1 ratio).

Loss of HBr: Elimination of HBr leads to labeled

-bromostyrene.

Shift: The

C remains in the vinyl group.

Observed m/z: 184/186 (overlapping with [M-Br] but distinguishable by high-res MS or

lower energy ratios).

3.3 Secondary Fragmentation: Formation of Styrene Ion
A major pathway involves the loss of both bromine atoms (or Br
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) to form the styrene radical cation.

Mechanism:

Diagnostic Value: This fragment retains the side chain carbons.

Unlabeled Mass: m/z 104.[3]

Labeled Mass:m/z 105.

Note: This is a critical checkpoint. If the label were on the ring, this peak would also be 105.

We must look to the next step to confirm position.

3.4 Tertiary Fragmentation: The "Label Loss" Confirmation
The styrene ion (m/z 105) fragments further by expelling acetylene (C

H

) to form the phenyl cation (or benzene radical cation).

Mechanism: The expelled acetylene is formed from the exocyclic vinyl group (

).

Fate of Label: Since the

C is at the C2 position of the ethyl chain, it is expelled as part of the acetylene molecule (

, neutral loss of mass 27).

Resulting Ion: The remaining ring fragment is the unlabeled phenyl cation (C

H

).

Unlabeled Mass: m/z 77.

Labeled Experiment Mass:m/z 77.
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Conclusion: The transition from m/z 105 (Styrene) to m/z 77 (Phenyl) confirms the label was

located on the side chain and was lost during the expulsion of the vinyl group.

Data Summary Table
Fragment
Ion

Compositio
n

Unlabeled
m/z

Labeled (

C) m/z

Isotope
Shift

Structural
Inference

Molecular Ion

[C

H

Br

]

262, 264, 266 263, 265, 267 +1
Intact

Molecule

[M - Br]

[C

H

Br]

183, 185 184, 186 +1

Label

retained in

bromo-ethyl

chain

Styrene

[C

H

]

104 105 +1

Label

retained in

vinyl group

Phenyl

[C

H

]

77 77 0

Label LOST

(Confirms

side-chain

location)

Tropylium

[C

H

]

91 92 +1

Minor

pathway:

Ring

expansion

includes

-carbon
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Mechanistic Visualization
The following diagram illustrates the fragmentation pathway and the specific tracking of the

C label (marked in red).

Molecular Ion
[Ph-CH(Br)-13CH2Br]+.

m/z 263, 265, 267

[M - Br]+
[Ph-CH-13CH2Br]+

m/z 184, 186

- Br•

Styrene Radical Cation
[Ph-CH=13CH2]+.

m/z 105

- Br2 (or 2Br•)

- HBr / - Br•

Phenyl Cation
[C6H5]+
m/z 77

Loss of Vinyl Group
(Label Expulsion)

Neutral Loss
Acetylene (H-C=13C-H)

Mass 27

Click to download full resolution via product page

Figure 1: Fragmentation tree of Benzene, (1,2-dibromoethyl-2-

C)- highlighting the retention and subsequent loss of the isotopic label.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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